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Compound of Interest

Compound Name: 2,3,5-Triphenyltetrazolium bromide

Cat. No.: B1683267 Get Quote

An In-depth Technical Guide to the Mechanism and Application of 2,3,5-Triphenyltetrazolium

Chloride (TTC)

Introduction: Visualizing Viability
2,3,5-Triphenyltetrazolium chloride, commonly abbreviated as TTC, is a water-soluble,

colorless heterocyclic organic compound that has become an indispensable tool in biological

and biomedical research.[1] Its primary utility lies in its function as a redox indicator, enabling

the straightforward differentiation of living, metabolically active cells and tissues from those that

are non-viable.[1][2] This unique capability stems from a visually dramatic chemical

transformation: in the presence of a functional electron transport chain, TTC accepts electrons

and is reduced to 1,3,5-triphenylformazan (TPF), a vibrant red, water-insoluble compound.[3][4]

This guide provides a comprehensive exploration of the core biochemical mechanism of TTC,

details its practical applications with field-proven protocols, and discusses the critical

parameters that ensure data integrity for researchers, scientists, and drug development

professionals.

The Core Mechanism: A Window into Cellular
Respiration
The utility of TTC as a viability stain is fundamentally linked to the activity of dehydrogenase

enzymes within the mitochondrial respiratory chain. In healthy, respiring cells, these enzymes
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are central to the process of oxidative phosphorylation, transferring electrons from substrates

like NADH and succinate to generate ATP.

Biochemical Transformation
The core reaction involves the reduction of the tetrazolium ring. TTC acts as an artificial

electron acceptor, effectively intercepting electrons from the electron transport chain.[5] This

reduction converts the colorless, soluble TTC into the intensely colored, insoluble formazan

precipitate.[6][7] This process is essentially irreversible, providing a stable endpoint for

analysis.[8]

TTC (Oxidized State): 2,3,5-Triphenyl-2H-tetrazolium chloride. A water-soluble, colorless

salt.

TPF (Reduced State): 1,3,5-Triphenylformazan. A water-insoluble, red-colored compound.

The amount of red formazan produced is directly proportional to the overall dehydrogenase

activity of the cell or tissue sample, which in turn serves as a robust proxy for cellular viability

and metabolic rate.[7][9]

The Enzymatic Engine: Dehydrogenase Activity
Numerous dehydrogenases within the cell can contribute to TTC reduction, but the primary

drivers are the enzyme complexes of the mitochondrial electron transport chain.[2] Specifically,

NADH dehydrogenases (Complex I) and succinate dehydrogenase (Complex II) are key

players. These enzymes transfer hydrogen ions and electrons, which are ultimately captured by

TTC.[4] Therefore, a positive TTC stain—the formation of the red formazan—is indicative of an

intact and functional mitochondrial respiratory system, a hallmark of a living cell.[10][11] In

necrotic or apoptotic cells, these enzymes are denatured or degraded, leaving them incapable

of reducing TTC; these tissues consequently remain unstained.[1]
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Biochemical Reduction of TTC by Mitochondrial Dehydrogenases
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Workflow for Quantitative Cell Viability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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